Cas no 53249-23-3 (4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol)

4-Ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 4-position, a sulfanyl (thiol) group at the 5-position, and a hydroxyl group at the 3-position. This structure imparts unique reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both thiol and hydroxyl functionalities allows for selective derivatization, enabling the formation of thioethers, esters, or metal complexes. Its triazole scaffold contributes to stability and potential biological activity, particularly in agrochemical and medicinal chemistry. The compound’s well-defined molecular architecture facilitates precise modifications for targeted research or industrial use.

4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol structure

53249-23-3 structure

Product Name:4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol

CAS No:53249-23-3

MF:C₄H₇N₃OS

MW:145.182878732681

CID:2830662

PubChem ID:2554469

Update Time:2025-10-16

4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
- AKOS005199423
- Z57041968
- DKTYXICXRGSHFV-UHFFFAOYSA-N
- SCHEMBL8647302
- 4-ethyl-5-mercapto-4H-1,2,4-triazol-3-ol
- 53249-23-3
- 4-ethyl-5-mercapto-4H-1,2,4-triazol-3-ol, AldrichCPR
- 4-Ethyl-5-sulfanyl-2,4-dihydro-3H-1,2,4-triazol-3-one #
- DTXSID10368926
- CS-0222842
- EN300-11283
- AKOS008967725
- 4-Ethyl-1,2,4-triazol-3-thione-5-one
- DTXCID20319964
- Inchi： 1S/C4H7N3OS/c1-2-7-3(8)5-6-4(7)9/h2H2,1H3,(H,5,8)(H,6,9)
- InChI Key： DKTYXICXRGSHFV-UHFFFAOYSA-N
- SMILES： S=C1NNC(N1CC)=O

Computed Properties

Exact Mass: 145.03098303Da
Monoisotopic Mass: 145.03098303Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 76.5Å²

4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902483-25mg	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3		25mg	$ 50.00	2022-06-05
TRC	E902483-50mg	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3		50mg	$ 95.00	2022-06-05
TRC	E902483-250mg	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3		250mg	$ 320.00	2022-06-05
Enamine	EN300-11283-0.05g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	0.05g	$66.0	2023-10-26
Enamine	EN300-11283-0.1g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	0.1g	$98.0	2023-10-26
Enamine	EN300-11283-0.25g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	0.25g	$142.0	2023-10-26
Enamine	EN300-11283-0.5g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	0.5g	$271.0	2023-10-26
Enamine	EN300-11283-1.0g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	1g	$371.0	2023-05-01
Enamine	EN300-11283-2.5g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	2.5g	$726.0	2023-10-26
Enamine	EN300-11283-5.0g	4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-ol	53249-23-3	95%	5g	$1075.0	2023-05-01